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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the
environmental fate and biodegradability of 2-Ethoxy-1-propanol (CAS No. 19089-47-5). Due
to the limited availability of experimental data for this specific compound, this guide also draws
upon information from related propylene glycol ethers and standardized testing protocols to
provide a thorough assessment. All quantitative data is presented in structured tables, and key
experimental methodologies are detailed. Visual diagrams generated using Graphviz are
included to illustrate degradation pathways and experimental workflows.

Chemical Identity and Physical-Chemical Properties

2-Ethoxy-1-propanol, also known as propylene glycol monoethyl ether (alpha isomer), is a
flammable liquid with the molecular formula C5H1202.[1] It is used in various industrial and
commercial applications. Understanding its physical-chemical properties is fundamental to
predicting its environmental transport and fate.
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Property Value Reference
Molecular Formula C5H1202 [1]
Molecular Weight 104.15 g/mol [1]
CAS Number 19089-47-5 [1]

2-Ethoxypropanol, Propylene
Synonyms [1]
glycol monoethyl ether, alpha

2.29 mm Hg at 25 °C

Vapor Pressure .
(estimated)

3.662e+005 mg/L at 25 °C

Water Solubility (estimated)
estimate

Log Kow 0.00 (estimated)

7.38E-08 atm-m3/mole

Henry's Law Constant .
(estimated)

Environmental Fate and Transport

The environmental fate of a chemical describes its transport and transformation in various
environmental compartments. For 2-ethoxy-1-propanol, a comprehensive experimental
dataset is not available. However, based on its physical-chemical properties and data for
related propylene glycol ethers, its environmental behavior can be predicted. Propylene glycol
ethers are generally known to be readily degraded through both abiotic and biotic pathways,
such as atmospheric photo-oxidation and biodegradation.[2]

Abiotic Degradation

Hydrolysis: Based on the chemical structure of 2-ethoxy-1-propanol, which contains an ether
and an alcohol functional group, it is not expected to undergo significant hydrolysis under
typical environmental pH conditions (pH 4-9). This is supported by the fact that for a
representative glycol ether, dipropylene glycol n-propyl ether, no degradation was observed in
a study conducted according to OECD Guideline 111.[3]
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Photodegradation: In the atmosphere, 2-ethoxy-1-propanol is expected to be degraded by
reaction with photochemically produced hydroxyl radicals. The estimated atmospheric half-life
is approximately 5.12 hours, indicating that this is a significant degradation pathway in the air.

Biotic Degradation

Biodegradability: Propylene glycol ethers are generally considered to be biodegradable.[4]
Many propylene glycol substances have been shown to be readily biodegradable in standard
OECD tests.[5][6] While specific experimental data for 2-ethoxy-1-propanol is lacking,
predictive models suggest it is readily biodegradable. It is important to note that the rate of
biodegradation can be influenced by factors such as the source and density of the microbial
inoculum and the temperature.[4][7]

Proposed Biodegradation Pathway: A plausible biodegradation pathway for 2-ethoxy-1-
propanol, based on the degradation of other glycol ethers, involves the initial oxidation of the
primary alcohol group to a carboxylic acid, forming 2-ethoxypropanoic acid. This is followed by
the cleavage of the ether bond to yield ethanol and lactic acid, which are then further
mineralized.
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Proposed Biodegradation Pathway of 2-Ethoxy-1-propanol.

Transport and Distribution

Soil Sorption: The potential for a chemical to adsorb to soil and sediment is indicated by its soil
organic carbon-water partitioning coefficient (Koc). The estimated Log Koc for 2-ethoxy-1-
propanol is low (0.135 to 0.423), suggesting a low potential for adsorption to soil and
sediment. This indicates that 2-ethoxy-1-propanol is likely to be mobile in soil and may leach
into groundwater.[8]

Bioaccumulation: The bioconcentration factor (BCF) is an indicator of a chemical's potential to
accumulate in aquatic organisms. The estimated Log BCF for 2-ethoxy-1-propanol is 0.500,
which suggests a low potential for bioaccumulation.

Environmental Fate .
Predicted Outcome Reference
Parameter

) . Readily biodegradable
Ready Biodegradability . [4]
(estimated)

Hydrolysis Not expected to be significant [3]

Half-life of ~5.12 hours

Atmospheric Photodegradation .
(estimated)

Low potential (0.135 - 0.423

Soil Sorption (Log Koc) )
estimated)

Low potential (0.500

Bioaccumulation (Log BCF) ]
estimated)

Ecotoxicity

There is limited specific ecotoxicity data available for 2-ethoxy-1-propanol. Safety Data
Sheets generally state that it shall not be classified as hazardous to the aquatic environment.[9]
Propylene glycol and its ethers generally exhibit low toxicity to aquatic organisms.[10] For
instance, propylene glycol has a 96-hour LC50 value of 40,613 mg/L for the freshwater fish
Oncorhynchus mykiss.[10]
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Experimental Protocols

Standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD) are used to evaluate the environmental fate of chemicals. The following
are detailed methodologies for key experiments relevant to 2-ethoxy-1-propanol.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)

This test determines the ready biodegradability of a substance by measuring the oxygen
consumed by microorganisms in a closed respirometer.

e Principle: A known volume of inoculated mineral medium containing the test substance as
the sole source of organic carbon is stirred in a closed flask. The consumption of oxygen is
measured over a 28-day period.

e Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used.
o Test Conditions: The test is conducted in the dark at a constant temperature.

o Measurement: Oxygen uptake is determined by measuring the pressure change in the
respirometer.

o Pass Criteria: A substance is considered readily biodegradable if it reaches 60% of its
theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test period.

Hydrolysis as a Function of pH - OECD 111

This test assesses the abiotic hydrolytic transformation of a chemical in water at
environmentally relevant pH values.

e Principle: Sterile aqueous buffer solutions at pH 4, 7, and 9 are treated with the test
substance and incubated in the dark at a constant temperature.

e Procedure: The concentration of the test substance and any hydrolysis products are
measured at appropriate time intervals.
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o Tiers: The test is tiered. A preliminary test is conducted for 5 days at 50°C. If significant
hydrolysis occurs, further testing is conducted at lower temperatures to determine the rate of
hydrolysis.

e Analysis: The rate of hydrolysis and the half-life of the substance are calculated for each pH.

Adsorption/Desorption Using a Batch Equilibrium
Method - OECD 106

This method determines the adsorption and desorption potential of a chemical in soil.

Principle: Replicate samples of soil are equilibrated with a solution of the test substance in
0.01 M CacCl2.

e Procedure: The mixture is agitated for a predetermined time to reach equilibrium. The soil
and aqueous phases are then separated by centrifugation.

e Analysis: The concentration of the test substance in the aqueous phase is measured. The
amount adsorbed to the soil is calculated by the difference from the initial concentration.

 Tiers: The method includes preliminary studies to determine the soil/solution ratio and
equilibration time, a screening test with multiple soil types, and a main study to determine
adsorption isotherms.

o Qutput: The adsorption coefficient (Kd) and the organic carbon-normalized adsorption
coefficient (Koc) are determined.

Logical Workflow for Environmental Fate
Assessment

The assessment of the environmental fate of a chemical like 2-ethoxy-1-propanol follows a
logical progression of tests and data analysis.
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Workflow for Assessing the Environmental Fate of a Chemical.

Conclusion

While specific experimental data on the environmental fate and biodegradability of 2-ethoxy-1-
propanol are limited, the available information on analogous propylene glycol ethers and
predictive models suggests that it is readily biodegradable and has a low potential for
bioaccumulation. Its primary environmental degradation pathways are likely to be
biodegradation in soil and water, and photodegradation in the atmosphere. Due to its predicted
low soil sorption, it may be mobile in soil. Further experimental testing following standardized
OECD protocols is necessary to definitively characterize its environmental behavior and to
conduct a comprehensive environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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